1-(4-bromophenyl)-2-(2,4-difluorobenzenesulfonyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-(4-bromophenyl)-2-(2,4-difluorophenyl)sulfonyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C19H15BrF2N2O2S/c20-14-5-3-13(4-6-14)19-17-2-1-9-23(17)10-11-24(19)27(25,26)18-8-7-15(21)12-16(18)22/h1-9,12,19H,10-11H2
• InChI Key: WLJSYZFZAFQKHX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC=C(C=C3)Br)S(=O)(=O)C4=C(C=C(C=C4)F)F
• Molecular Formula: C19H15BrF2N2O2S
• Molecular Weight: 453.3 g/mol
• CAS No.: 900011-15-6

Description

The compound 1-(4-bromophenyl)-2-(2,4-difluorobenzenesulfonyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine features a pyrrolo[1,2-a]pyrazine core substituted with a 4-bromophenyl group at position 1 and a 2,4-difluorobenzenesulfonyl moiety at position 2 (Figure 1). The bromophenyl group enhances hydrophobic interactions, while the electron-withdrawing difluorobenzenesulfonyl group modulates electronic properties and solubility.

Biological Activity

1-(4-bromophenyl)-2-(2,4-difluorobenzenesulfonyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine is a complex organic compound that has garnered interest in pharmaceutical and biochemical research due to its potential biological activities. The compound's unique structure suggests various interactions within biological systems, making it a candidate for further investigation in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{16}BrF_2N_3O_3S$, with a molecular weight of 484.3 g/mol. The presence of bromine and fluorine atoms indicates potential reactivity and biological activity.

Property	Value
Molecular Formula	$C_{19}H_{16}BrF_2N_3O_3S$
Molecular Weight	484.3 g/mol
CAS Number	1189951-53-8

Anticancer Properties

Recent studies have indicated that compounds similar to 1-(4-bromophenyl)-2-(2,4-difluorobenzenesulfonyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine exhibit significant anticancer properties. For instance, derivatives of pyrrolo[1,2-a]pyrazine have shown effectiveness against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.

In a study published in Cancer Letters, it was demonstrated that related compounds significantly inhibited the growth of breast cancer cells through the modulation of apoptotic pathways .

Antimicrobial Activity

The compound's sulfonyl group may enhance its antimicrobial efficacy. Research has shown that sulfonamide derivatives often display antibacterial properties by interfering with bacterial folate synthesis. A study highlighted the effectiveness of similar sulfonamide compounds against Gram-positive and Gram-negative bacteria .

The biological activity of this compound can be attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition : The sulfonyl group can act as an electrophile in nucleophilic attacks by enzymes, potentially inhibiting their function.
• Receptor Binding : The bromophenyl moiety may facilitate binding to various receptors involved in signaling pathways related to cell growth and apoptosis.

Study 1: Anticancer Efficacy

A recent investigation explored the effects of pyrrolo[1,2-a]pyrazine derivatives on human cancer cell lines. The compound was found to inhibit tumor growth in vitro by inducing cell cycle arrest at the G2/M phase. The study concluded that the compound could serve as a lead structure for developing new anticancer agents .

Study 2: Antimicrobial Screening

In another study focusing on antimicrobial activity, derivatives similar to this compound were screened against a panel of bacterial strains. Results indicated a significant reduction in bacterial viability at concentrations as low as 10 µg/mL, suggesting strong potential for therapeutic applications .

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Observations:

• Electronic Effects : The target compound’s 2,4-difluorobenzenesulfonyl group introduces strong electron-withdrawing effects, enhancing electrophilicity compared to methoxy (e.g., 3d ) or trifluoromethyl (e.g., ) substituents.
• Synthesis Yields : Yields for pyrrolo[1,2-a]pyrazine derivatives vary widely. For instance, compound 22c (thiazol-2-yl analog) achieved 77% yield , while formylation reactions (e.g., 5b’) yielded only 9% , highlighting the sensitivity of these reactions to substituent steric/electronic effects.

Spectroscopic and Structural Insights

• ¹H NMR Trends :
  • Aromatic Protons : The target compound’s 4-bromophenyl group would exhibit deshielded aromatic protons near δ 7.4–7.9 (cf. δ 7.02–8.26 in 5c ). The 2,4-difluorobenzenesulfonyl group may split signals due to J-coupling (e.g., δ 7.4–7.6 for meta-fluorine in ).
  • Core Protons : Pyrrolo[1,2-a]pyrazine protons typically resonate at δ 3.8–6.0 (e.g., δ 3.87 in 5b’ , δ 5.71 in 22c ).

Q & A

Q. What are the established synthetic routes for 1-(4-bromophenyl)-2-(2,4-difluorobenzenesulfonyl)-pyrrolo[1,2-a]pyrazine, and how are intermediates purified?

The synthesis typically involves multi-step reactions, starting with the condensation of a pyrrolo-pyrazine precursor with 4-bromophenyl and 2,4-difluorobenzenesulfonyl groups. Key steps include:

• Nucleophilic substitution for introducing the bromophenyl moiety (e.g., using 4-bromophenylboronic acid under Suzuki coupling conditions).
• Sulfonylation with 2,4-difluorobenzenesulfonyl chloride in anhydrous dichloromethane, catalyzed by triethylamine. Purification is achieved via column chromatography (silica gel, ethyl acetate/hexane gradient) and recrystallization from ethanol .

Q. How is the compound structurally characterized, and what spectroscopic signatures are critical for validation?

Characterization relies on:

• $^1$H/$^{13}$C NMR : Distinct peaks for the pyrrolo-pyrazine core (δ 3.2–4.1 ppm for CH$_2$ groups) and aromatic protons (δ 7.2–8.1 ppm for bromophenyl/difluorophenyl).
• IR Spectroscopy : Sulfonyl S=O stretches (~1350 cm$^{-1}$) and C-F vibrations (~1200 cm$^{-1}$).
• High-Resolution Mass Spectrometry (HRMS) : Exact mass confirmation (±2 ppm error) .

Q. What are the solubility and stability profiles of this compound under standard laboratory conditions?

The compound is sparingly soluble in water but dissolves in polar aprotic solvents (e.g., DMSO, DMF). Stability tests (TGA/DSC) show decomposition above 200°C. Store at –20°C under inert atmosphere to prevent sulfonyl group hydrolysis .

Advanced Research Questions

Q. How can reaction yields be optimized for the sulfonylation step, and what factors influence byproduct formation?

Yield optimization requires:

• Temperature control : Maintain 0–5°C during sulfonylation to suppress sulfonic acid byproducts.
• Catalyst selection : Use DMAP (4-dimethylaminopyridine) to enhance electrophilic reactivity of the sulfonyl chloride.
• Solvent choice : Anhydrous DCM minimizes competing hydrolysis. Monitor byproducts via HPLC-MS and adjust stoichiometry (1.2:1 sulfonyl chloride:pyrrolo-pyrazine) .

Q. How should researchers address contradictory NMR data for the pyrrolo-pyrazine core?

Contradictions often arise from conformational flexibility or residual solvents. Mitigation strategies include:

• Variable-temperature NMR to assess dynamic effects.
• 2D NMR (COSY, NOESY) to resolve overlapping peaks.
• Deuterated solvent exchange (e.g., DMSO-d$_6$ vs. CDCl$_3$) to confirm solvent interactions .

Q. What computational methods are suitable for modeling the electronic structure and reactivity of this compound?

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites.
• Molecular Dynamics (MD) : Simulate solvation effects using OPLS-AA force fields.
• Multiconfiguration Time-Dependent Hartree (MCTDH) : Model excited-state dynamics, as demonstrated for pyrazine derivatives .

Q. How can structure-activity relationships (SAR) guide the design of analogs with enhanced biological activity?

Key modifications include:

• Halogen substitution : Replace bromine with iodine to improve lipophilicity and target binding.
• Sulfonyl group variation : Test methylsulfonyl or trifluoromethanesulfonyl for altered pharmacokinetics. Validate SAR using enzyme inhibition assays (e.g., IC$_{50}$ determination) and molecular docking (AutoDock Vina) .

Q. What strategies mitigate steric hindrance during functionalization of the pyrrolo-pyrazine core?

• Protecting groups : Temporarily block reactive sites (e.g., Boc for amines).
• Microwave-assisted synthesis : Enhance reaction kinetics for sterically challenging substitutions.
• Transition metal catalysis : Use Pd(PPh$_3$)$_4$ for cross-couplings at hindered positions .